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Compound of Interest

Compound Name: IRAK inhibitor 2

Cat. No.: B3030602 Get Quote

Essential Safety and Handling Guide for IRAK
Inhibitor 2
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with IRAK inhibitor 2. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Safety and Hazard Information
IRAK inhibitor 2 is a chemical compound that requires careful handling due to its potential

hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.[1] It is

classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[2]

Quantitative Safety Data Summary:
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement
Codes

Acute Toxicity,

Oral (Category 4)
GHS07 Warning

H302: Harmful if

swallowed

P264, P270,

P301 + P312,

P330, P501

Acute Aquatic

Toxicity

(Category 1)

GHS09 Warning
H400: Very toxic

to aquatic life

P273, P391,

P501

Chronic Aquatic

Toxicity

(Category 1)

GHS09 Warning

H410: Very toxic

to aquatic life

with long lasting

effects

P273, P391,

P501

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure and ensure safety. The

following table outlines the recommended PPE for handling IRAK inhibitor 2.
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Body Part
Personal Protective
Equipment

Recommended
Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves.

Ensure gloves are tested

against the specific chemical

or a similar class of

compounds. Always inspect

gloves for tears or punctures

before use.

Eyes Safety glasses or goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Laboratory coat

A buttoned, full-length lab coat

made of a low-permeability

fabric.

Respiratory Respirator (if necessary)

Use a NIOSH-approved

respirator if working outside of

a ventilated enclosure or if

there is a risk of aerosolization.

A surgical N-95 respirator can

provide both respiratory and

splash protection.[1]

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure that a safety data sheet (SDS) for IRAK inhibitor 2 is

readily accessible.[2]

Engineering Controls: All work with IRAK inhibitor 2 in solid or solution form should be

conducted in a certified chemical fume hood or a Class II Biosafety Cabinet to minimize

inhalation exposure.[1]
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Donning PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Weighing and Reconstitution: When weighing the solid compound, use a balance within a

ventilated enclosure. To reconstitute, add the solvent slowly to the vial to avoid splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory.[2]

After Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling the compound.[2]

Disposal Plan:

All waste contaminated with IRAK inhibitor 2 must be treated as hazardous waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing IRAK inhibitor 2 should be collected in a clearly

labeled, sealed hazardous waste container.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.[2] Do not dispose of this

chemical down the drain.[2]

Visual Safety and Workflow Diagrams
IRAK Signaling Pathway Overview:

Interleukin-1 receptor-associated kinases (IRAKs) are key components of the signaling

pathways initiated by Toll-like receptors (TLRs) and the interleukin-1 receptor (IL-1R) family.[3]

[4] This signaling is crucial for the innate immune response.[5] The pathway involves the

recruitment of MyD88 and IRAK family proteins to the receptor complex, leading to the

activation of downstream transcription factors like NF-κB.[3][6]
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Caption: Simplified IRAK signaling pathway upon TLR/IL-1R activation.

Safe Handling and Disposal Workflow:

The following diagram outlines the procedural steps for the safe handling and disposal of IRAK
inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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